Cas no 2171206-42-9 (4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamido-3-fluorobenzoic acid)

• Product Name: 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamido-3-fluorobenzoic acid
• CAS No: 2171206-42-9
• MF: C₂₆H₂₃FN₂O₆
• MW: 478.469030618668
• CID: 6089576
• PubChem ID: 165560286
• Update Time: 2025-06-13

4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamido-3-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamido-3-fluorobenzoic acid
• EN300-1571597
• 2171206-42-9
• 4-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methoxypropanamido]-3-fluorobenzoic acid

• Inchi： 1S/C26H23FN2O6/c1-34-14-23(24(30)28-22-11-10-15(25(31)32)12-21(22)27)29-26(33)35-13-20-18-8-4-2-6-16(18)17-7-3-5-9-19(17)20/h2-12,20,23H,13-14H2,1H3,(H,28,30)(H,29,33)(H,31,32)/t23-/m0/s1
• InChI Key： ZEGXNSVENZCHAP-QHCPKHFHSA-N
• SMILES： FC1C=C(C(=O)O)C=CC=1NC([C@H](COC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 478.15401462g/mol
• Monoisotopic Mass: 478.15401462g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 744
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 114Ų

Additional information on 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamido-3-fluorobenzoic acid

Introduction to 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamido-3-fluorobenzoic Acid (CAS No. 2171206-42-9)

4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamido-3-fluorobenzoic acid, identified by its CAS number 2171206-42-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules characterized by its complex structural framework, which includes a benzoic acid core modified with various functional groups. The presence of a fluorine atom at the 3-position of the benzoic ring and the unique stereochemistry at the 2-position (indicated by the (S) configuration) contribute to its distinct chemical properties and potential biological activities.

The molecular structure of this compound is further embellished by the presence of an N-(9H-fluoren-9-yl)methoxycarbonyl group, which is a common protective group in peptide synthesis but also serves as a key pharmacophore in drug design. The combination of these structural elements suggests that this compound may exhibit a range of biological activities, making it a valuable candidate for further investigation in medicinal chemistry.

In recent years, there has been growing interest in the development of novel therapeutic agents that incorporate fluorine atoms into their structures. Fluorine substitution can significantly influence the pharmacokinetic and pharmacodynamic properties of molecules, often enhancing their metabolic stability, lipophilicity, and binding affinity to biological targets. The fluorobenzoic acid moiety in this compound is particularly noteworthy, as it has been shown to improve drug-like properties in several marketed pharmaceuticals.

The (2S) configuration at the chiral center adds another layer of complexity to this molecule. Chirality is a critical factor in drug design, as enantiomers of a molecule can exhibit vastly different biological activities. The stereochemical purity of this compound is essential for ensuring its efficacy and safety in potential therapeutic applications. The synthesis of such chiral compounds often requires careful optimization to achieve high yields and enantiomeric excess.

Recent advancements in synthetic chemistry have enabled the efficient preparation of complex molecules like 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamido-3-fluorobenzoic acid. Techniques such as asymmetric catalysis and protecting group strategies have been instrumental in achieving the desired structural features with high precision. These advancements not only facilitate the synthesis of novel compounds but also open up new avenues for drug discovery.

The potential applications of this compound are broad and span multiple therapeutic areas. For instance, the fluorenylmethoxycarbonyl (Fmoc) group is commonly used in peptide coupling reactions, suggesting that this compound could be utilized as an intermediate in peptide synthesis or as a building block for larger peptidomimetics. Additionally, the benzoic acid core is known for its anti-inflammatory and analgesic properties, which may be leveraged in the development of new drugs targeting pain and inflammation.

Another area where this compound shows promise is in oncology research. Fluorinated benzoic acids have been explored as inhibitors of various enzymes involved in cancer cell proliferation and survival. The unique structural features of 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamido-3-fluorobenzoic acid make it an attractive candidate for further investigation as a potential anticancer agent. Preclinical studies are needed to evaluate its efficacy and safety profile in vitro and in vivo.

The use of computational methods has also become increasingly important in the study of such complex molecules. Techniques such as molecular docking and virtual screening can help identify potential binding interactions between this compound and biological targets. These computational approaches can accelerate the drug discovery process by narrowing down the list of promising candidates for experimental validation.

In conclusion, 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamido-3-fluorobenzoic acid (CAS No. 2171206-42-9) represents a fascinating example of how structural complexity can be leveraged to develop novel therapeutic agents. Its unique combination of functional groups and stereochemical features makes it a valuable tool for researchers exploring new frontiers in medicinal chemistry. Further studies are warranted to fully elucidate its biological activities and potential clinical applications.